Cas no 71030-11-0 (β-Zearalenol)

• Product Name: β-Zearalenol
• CAS No: 71030-11-0
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• MDL: MFCD00151078
• CID: 568105
• PubChem ID: 24902174
• Update Time: 2025-05-28

β-Zearalenol Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzoxacyclotetradecin-1-one,3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7S,11E)-
• β-Zearalenol
• (2E,7S,11S)-7,15,17-trihydroxy-11-methyl-12-oxabicyclo[12.4.0]octadeca-1(18),2,14,16-tetraen-13-one
• Β-ZEARALENO
• β-Zearalenol solution
• 2,4-Dihydroxy-6-(6β,10-dihydroxy-trans-1-undecenyl)benzoic acid μ-lactone
• A-trans-Zearalenol
• beta-Zearalenol
• (3S,7S,11E)-3,4,5,6,7,8,9,10-Octahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one
• beta zearalenol
• Zearalenol, beta-
• (4R,8R,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-2-one
• (3R,7S,11E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one
• beta-trans-Zearalenol
• (3R,7R)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one
• AKOS040740724
• 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7S)-
• beta-Zearalenol 10 microg/mL in Acetonitrile
• BZ162711
• 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7S,11E)-
• CHEMBL372840
• BIDD:ER0197
• 71030-11-0
• CS-0066701
• 35E809PP7O
• SCHEMBL342587
• 1ST7202B-100A
• b-Zearalenol
• MFCD00151078
• beta -Zearalenol
• ZHB
• SMR000060067
• HY-N6741
• beta-Zearalenol 100 microg/mL in Acetonitrile
• cid_107645
• Q27116400
• BDBM50240982
• .BETA.-TRANS-ZEARALENOL
• DTXSID8022533
• CHEBI:35072
• 2,4-Dihydroxy-6-(6beta,10-dihydroxy-trans-1-undecenyl)benzoic acid mu-lactone
• beta-Zearalenol solution in Acetonitrile, 100ug/mL
• (4S,8S,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-2-one
• (3R,7R,11E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one
• (3S,7S,E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-benzo[c][1]oxacyclotetradecin-1-one
• (E)-(7S,11S)-2,4,11-Trihydroxy-7-methyl-7,8,9,10,11,12,13,14-octahydro-6-oxa-benzocyclotetradecen-5-one
• UNII-35E809PP7O
• 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S-(3R*,7R*,11E))-
• 1ST7202B
• MLS001174899
• SCHEMBL342992
• .beta.-Zearalenol
• (3s,7s,11e)-7,14,16-Trihydroxy-3-Methyl-3,4,5,6,7,8,9,10-Octahydro-1h-2-Benzoxacyclotetradecin-1-One
• MLS000055555
• 1H-2-BENZOXACYCLOTETRADECIN-1-ONE, 3,4,5,6,7,8,9,10-OCTAHYDRO-7,14,16-TRIHYDROXY-3-METHYL-, (3R,7R,11E)-
• (-)-.BETA.-ZEARALENOL
• (4S,8S,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo(12.4.0)octadeca-1(14),12,15,17-tetraen-2-one
• G12410
• I2-zearalenol
• (-)-beta-zearalenol
• FPQFYIAXQDXNOR-PMRAARRBSA-N
• DTXCID40820486
• b-trans-Zearalenol
• alpha-zearalenol, (cis)-isomer

• MDL： MFCD00151078
• Inchi： 1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14-/m0/s1
• InChI Key： FPQFYIAXQDXNOR-PMRAARRBSA-N
• SMILES： O[C@H]1CCCC=CC2C=C(C=C(C=2C(=O)O[C@@H](C)CCC1)O)O |t:5|

Computed Properties

• Exact Mass: 320.16200
• Monoisotopic Mass: 320.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 4

Experimental Properties

• Color/Form: Solid
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 173-174 ºC
• Boiling Point: 599.0±50.0 °C at 760 mmHg
• Flash Point: 2℃
• Refractive Index: 1.548
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 86.99000
• LogP: 3.37140
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

β-Zearalenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-36-50
• Safety Instruction： 36/37-61
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40; R52/53; R68/20/21/22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues